Cas no 2228654-87-1 (5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol
• CAS No: 2228654-87-1
• MF: C₉H₁₀F₂O₄
• MW: 220.170110225677
• CID: 6359299
• PubChem ID: 165632263
• Update Time: 2025-10-28

5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2228654-87-1
• EN300-1959147
• 5-(1,1-difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol
• 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol

• Inchi： 1S/C9H10F2O4/c1-15-7-3-5(9(10,11)4-12)2-6(13)8(7)14/h2-3,12-14H,4H2,1H3
• InChI Key： WBBXSQPPXLJOQW-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=C(C(=C(C=1)OC)O)O)F

Computed Properties

• Exact Mass: 220.05471512g/mol
• Monoisotopic Mass: 220.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol

Comprehensive Overview of 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol (CAS No. 2228654-87-1)

The compound 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol (CAS No. 2228654-87-1) is a fluorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro-hydroxyethyl moiety and methoxybenzene-1,2-diol backbone, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and oxidative stress-related studies.

In recent years, the demand for fluorinated organic compounds like 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in drug design, a hot topic in medicinal chemistry. The compound's hydroxyethyl group further enhances its solubility, addressing a common challenge in small-molecule therapeutics. Its CAS No. 2228654-87-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol involves multi-step organic transformations, including selective fluorination and protection-deprotection strategies. Its methoxybenzene-1,2-diol core is reminiscent of catechol derivatives, which are known for their antioxidant properties. This connection has sparked interest in its potential as a novel antioxidant agent, a trending topic in nutraceutical and cosmetic industries. Computational studies suggest its ability to chelate metal ions, further broadening its applications.

From an industrial perspective, CAS No. 2228654-87-1 represents a valuable intermediate for fine chemical production. Its difluoro-hydroxyethyl functionality is particularly attractive for developing PET imaging probes, a rapidly expanding field in diagnostic medicine. The compound's stability under physiological conditions makes it a candidate for targeted drug delivery systems, another area receiving substantial research funding globally.

Environmental considerations of 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol have also gained attention. While fluorinated compounds raise questions about persistence, this molecule's hydroxyethyl group may facilitate biodegradation. This balance between functionality and environmental impact is crucial for green chemistry initiatives, a major focus in sustainable pharmaceutical development. Analytical methods for its detection, including HPLC and LC-MS, are well-established, ensuring quality control in research settings.

The patent landscape surrounding CAS No. 2228654-87-1 reveals growing intellectual property activity, particularly in central nervous system therapeutics. Its structural similarity to neurotransmitter precursors has prompted investigations into neurological applications. Meanwhile, the methoxybenzene-1,2-diol moiety continues to attract attention for its potential in anti-aging formulations, aligning with consumer trends in preventive healthcare.

In conclusion, 5-(1,1-Difluoro-2-hydroxyethyl)-3-methoxybenzene-1,2-diol represents a versatile compound at the intersection of multiple scientific disciplines. Its CAS No. 2228654-87-1 serves as a key identifier for researchers exploring fluorinated aromatics, while its structural features offer numerous possibilities for innovation in life sciences and beyond. As the scientific community continues to unravel its potential, this compound is poised to remain relevant in addressing contemporary challenges in healthcare and materials science.